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Compound of Interest

Compound Name: 4-Amino-7-bromoquinoline

Cat. No.: B1270905 Get Quote

An In-depth Technical Guide to 4-Amino-7-
bromoquinoline
This technical guide provides a comprehensive overview of the chemical structure, IUPAC

name, physicochemical properties, and a representative synthetic protocol for 4-Amino-7-
bromoquinoline. This document is intended for researchers, scientists, and professionals in

the field of drug development and medicinal chemistry.

Chemical Structure and IUPAC Name
4-Amino-7-bromoquinoline is a heterocyclic aromatic organic compound. Its structure

consists of a quinoline core, which is a bicyclic aromatic compound composed of a benzene

ring fused to a pyridine ring. An amino group (-NH₂) is substituted at the 4-position of the

quinoline ring, and a bromine atom (-Br) is at the 7-position.

The IUPAC name for this compound is 7-bromoquinolin-4-amine[1].

Physicochemical Properties
A summary of key quantitative data for 4-Amino-7-bromoquinoline is presented in the table

below. These properties are crucial for understanding the compound's behavior in various

experimental and biological systems.
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Property Value Source

Molecular Formula C₉H₇BrN₂ [2]

Molecular Weight 223.07 g/mol [2]

Predicted Boiling Point 388.7 ± 27.0 °C at 760 mmHg [2]

Predicted Density 1.6 ± 0.1 g/cm³ [2]

Physical Form Solid

Experimental Protocol: Synthesis of 4-Amino-7-
bromoquinoline
The synthesis of 4-aminoquinolines, including 4-Amino-7-bromoquinoline, is commonly

achieved through a nucleophilic aromatic substitution (SNAr) reaction. This involves the

displacement of a leaving group, typically a halogen, at the 4-position of the quinoline ring by

an amine nucleophile[3][4][5]. A representative protocol for the synthesis of 4-Amino-7-
bromoquinoline from 7-bromo-4-chloroquinoline is detailed below.

Reaction:

7-bromo-4-chloroquinoline + Amine Source → 4-Amino-7-bromoquinoline

Materials:

7-bromo-4-chloroquinoline

Amine source (e.g., ammonia, formamide, or an appropriate amine precursor)

Solvent (e.g., polar aprotic solvents like DMSO, DMF, or an alcohol)[2][3]

Base (if required, e.g., potassium carbonate, sodium hydroxide)[3]

Reaction vessel equipped with a reflux condenser and magnetic stirrer

Standard work-up and purification equipment (e.g., separation funnel, rotary evaporator,

chromatography column)
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Procedure:

Reaction Setup: In a clean, dry reaction vessel, dissolve 7-bromo-4-chloroquinoline (1

equivalent) in the chosen solvent.

Addition of Reagents: Add the amine source (typically in excess) to the solution. If the amine

source is a salt or if a non-nucleophilic amine is used, a base may be required to facilitate

the reaction.

Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 60-

180°C[2][3]. The optimal temperature and reaction time will depend on the specific reactants

and solvent used. The progress of the reaction should be monitored by a suitable technique,

such as thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction (as indicated by TLC), cool the mixture to room

temperature. The work-up procedure will vary depending on the solvent and reagents used.

A typical work-up may involve:

Quenching the reaction with water.

Extracting the product into an organic solvent (e.g., dichloromethane, ethyl acetate).

Washing the organic layer with brine.

Drying the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Removing the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by standard techniques such as column

chromatography on silica gel or recrystallization to yield pure 4-Amino-7-bromoquinoline.

Visualizations
Chemical Structure of 4-Amino-7-bromoquinoline
The following diagram illustrates the two-dimensional chemical structure of 4-Amino-7-
bromoquinoline.
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Chemical structure of 4-Amino-7-bromoquinoline.

Synthetic Workflow
The logical workflow for the synthesis of 4-Amino-7-bromoquinoline via nucleophilic aromatic

substitution is depicted below.

7-bromo-4-chloroquinoline
(Starting Material)

Nucleophilic Aromatic
Substitution (SNAr)

Amine Source &
Solvent (+ Base if needed)

Reaction Work-up
(Quenching, Extraction, Drying)

Purification
(Chromatography/Recrystallization)

4-Amino-7-bromoquinoline
(Final Product)

Click to download full resolution via product page

Synthetic workflow for 4-Amino-7-bromoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Amino-7-bromoquinoline chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270905#4-amino-7-bromoquinoline-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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